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Compound of Interest

Compound Name: Iridium hexafluoride

CAS No.: 7783-75-7

Cat. No.: B14795597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of enriched Iridium-191

(¹⁹¹Ir), with a focus on its isotopic separation and subsequent use in the production of the

medically and industrially significant radioisotope, Iridium-192 (¹⁹²Ir). Detailed protocols for the

separation and handling of ¹⁹¹Ir are outlined, alongside data on enrichment levels and safety

considerations.

Introduction to Iridium-191
Iridium is a dense, corrosion-resistant noble metal. Naturally occurring iridium is composed of

two stable isotopes: ¹⁹¹Ir and ¹⁹³Ir. For many advanced applications, particularly in the medical

and industrial fields, the enrichment of ¹⁹¹Ir is a critical first step. The primary application of

isotopically separated ¹⁹¹Ir is its use as a target material for the production of ¹⁹²Ir through

neutron activation.
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The foremost application of enriched ¹⁹¹Ir is the production of high-specific-activity ¹⁹²Ir.[1][2][3]

This radioisotope has crucial applications in:

Brachytherapy: ¹⁹²Ir is a primary radiation source used in brachytherapy for the treatment of

various cancers, including prostate, breast, and head and neck cancers. Enriched ¹⁹¹Ir allows

for the production of smaller, more potent radiation sources, enabling more precise and

effective cancer treatment.[1]

Industrial Radiography (Non-Destructive Testing - NDT): ¹⁹²Ir sources are widely used in

industrial radiography to inspect the integrity of welds, castings, and other critical

components in industries such as aerospace, oil and gas, and power generation.[1][4] The

high specific activity achievable with enriched ¹⁹¹Ir leads to shorter exposure times and

higher resolution images.

Another significant, albeit less common, application of ¹⁹¹Ir is in Mössbauer Spectroscopy. This

technique provides information about the chemical environment of iridium atoms in various

materials.

Isotopic Separation of Iridium-191: Protocols and
Methodologies
The separation of ¹⁹¹Ir from its heavier isotope, ¹⁹³Ir, is a challenging process due to their

identical chemical properties. The primary methods employed for this purpose are

Electromagnetic Isotope Separation (EMIS) and Atomic Vapor Laser Isotope Separation

(AVLIS).

Electromagnetic Isotope Separation (EMIS)
EMIS is a technique that separates isotopes based on their mass-to-charge ratio. While

specific protocols for iridium are not widely published in open literature, the general principles

of EMIS can be applied.

Experimental Protocol for EMIS of Iridium-191 (General Overview):

Feed Material Preparation: A suitable iridium compound, typically a halide such as iridium

tetrachloride (IrCl₄), is prepared. This compound must be volatile under the operating

conditions of the ion source.
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Ionization: The iridium compound is vaporized and introduced into an ion source. Here, it is

bombarded with electrons to create positively charged iridium ions.

Acceleration: The generated iridium ions are then accelerated by a high-voltage electric field.

Magnetic Deflection: The accelerated ion beam is passed through a strong, uniform

magnetic field. The magnetic field deflects the ions into circular paths, with the radius of

curvature being dependent on the mass of the isotope. Lighter ions (¹⁹¹Ir⁺) will have a

smaller radius of curvature than heavier ions (¹⁹³Ir⁺).

Collection: The separated ion beams are directed towards a collector assembly with

physically separated pockets for each isotope. The ¹⁹¹Ir⁺ ions are collected in one pocket,

while the ¹⁹³Ir⁺ ions are collected in another.

Product Recovery and Purification: The collected ¹⁹¹Ir is then chemically recovered from the

collector pockets and purified to remove any impurities.

Logical Relationship of the EMIS Process:

Caption: Workflow of the Electromagnetic Isotope Separation (EMIS) process for Iridium-191.

Atomic Vapor Laser Isotope Separation (AVLIS)
AVLIS is a more advanced and potentially more efficient method for isotope separation. It

utilizes the subtle differences in the absorption spectra of different isotopes.

Experimental Protocol for AVLIS of Iridium-191 (Conceptual):

Vaporization: Metallic iridium is heated in a vacuum to create a vapor of iridium atoms.

Selective Excitation: A precisely tuned laser is used to selectively excite the electrons of ¹⁹¹Ir

atoms to a higher energy level. The laser frequency is chosen such that it is not absorbed by

¹⁹³Ir atoms.

Ionization: A second laser, with a different frequency, is used to provide the additional energy

required to ionize the already excited ¹⁹¹Ir atoms, creating ¹⁹¹Ir⁺ ions.
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Electrostatic Collection: The positively charged ¹⁹¹Ir⁺ ions are then deflected by an electric

field and collected on a charged plate. The neutral ¹⁹³Ir atoms pass through undeflected.

Product Recovery: The collected ¹⁹¹Ir is removed from the collection plate.

Signaling Pathway for AVLIS of Iridium-191:
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Caption: Selective photoionization pathway for Iridium-191 in the AVLIS process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b14795597/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-isotopic-separation-of-iridium-191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14795597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data on Iridium-191 Separation
Quantitative data on the efficiency and purity of ¹⁹¹Ir separation is often proprietary and not

readily available in public literature. However, commercial suppliers of enriched isotopes

typically provide this information upon request.

Parameter
Electromagnetic Isotope
Separation (EMIS)

Atomic Vapor Laser
Isotope Separation (AVLIS)

Enrichment Level
Can achieve high purity, often

>99%

Potentially very high, with high

selectivity

Efficiency
Generally lower, with

significant feed material loss
Potentially higher efficiency

Throughput
Typically lower, suitable for

smaller quantities

Potentially higher throughput

for larger scale production

Note: The values in this table are general estimates and can vary significantly based on the

specific equipment and operational parameters.

Commercial suppliers indicate that ¹⁹¹Ir can be enriched to over 99% atomic abundance.[1]

Protocol for Production of Iridium-192 from
Enriched Iridium-191
The production of ¹⁹²Ir is achieved through neutron activation of ¹⁹¹Ir in a nuclear reactor.[2]

Experimental Protocol:

Target Preparation: A precise amount of enriched ¹⁹¹Ir metal, often in the form of discs or

pellets, is encapsulated in a suitable material (e.g., aluminum or stainless steel) to form a

target.[5]

Irradiation: The target is placed in a high-flux region of a nuclear reactor. It is irradiated with

thermal neutrons for a predetermined period. The ¹⁹¹Ir atoms capture neutrons to become

¹⁹²Ir.
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Cooling: After irradiation, the target is allowed to "cool" for a period to allow short-lived

radioactive byproducts to decay.

Source Fabrication: The irradiated ¹⁹¹Ir (now containing ¹⁹²Ir) is then processed in a hot cell.

The radioactive material is removed from the capsule and fabricated into the desired source

form, such as sealed sources for brachytherapy or industrial radiography.

Quality Control: The final ¹⁹²Ir source undergoes rigorous quality control checks, including

activity measurement, leak testing, and verification of physical dimensions.

Workflow for Iridium-192 Production:

Caption: Step-by-step workflow for the production of Iridium-192 from enriched Iridium-191.

Handling and Safety Protocols for Enriched Iridium-
191
Enriched ¹⁹¹Ir is a stable isotope and does not pose a radiological hazard. However, it is a

heavy metal and should be handled with appropriate precautions to avoid ingestion or

inhalation of dust particles.

Safety Precautions:

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Fire Safety: While iridium metal is not highly flammable, standard precautions for handling

chemicals should be followed. Use appropriate extinguishing media for the surrounding fire.

[6]

Once ¹⁹¹Ir is irradiated to produce ¹⁹²Ir, it becomes highly radioactive and must be handled in

appropriately shielded facilities (hot cells) by trained personnel following strict radiation safety

protocols.
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Quality Control of Enriched Iridium-191
The quality of enriched ¹⁹¹Ir is crucial for its intended applications.

Quality Control Procedures:

Isotopic Abundance: The isotopic enrichment of ¹⁹¹Ir is the primary quality parameter. This is

typically measured using mass spectrometry techniques such as Thermal Ionization Mass

Spectrometry (TIMS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Chemical Purity: The material should be analyzed for any chemical impurities that could

interfere with the neutron activation process or the performance of the final ¹⁹²Ir source.

Techniques like ICP-AES (Inductively Coupled Plasma - Atomic Emission Spectrometry) are

used for this purpose.

Physical Form: For target fabrication, the physical form (e.g., powder, disc) and dimensions

must meet the specified requirements.

Conclusion
The isotopic separation of ¹⁹¹Ir is a critical enabling technology for the production of high-

specific-activity ¹⁹²Ir, a radioisotope with indispensable applications in modern medicine and

industry. While the separation processes are complex and require specialized equipment, the

resulting enriched material allows for the fabrication of more effective and efficient radiation

sources. Adherence to detailed protocols for separation, production, handling, and quality

control is paramount to ensure the safety and efficacy of these applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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